Cas no 2167838-26-6 (tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate
• CAS No: 2167838-26-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5290550
• Update Time: 2026-03-10

tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate

• Inchi： 1S/C11H19NO3/c1-7(8-5-9(13)6-8)12-10(14)15-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,12,14)
• InChI Key： YVGYQRHQKBVLBI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1CC(=O)C1)C

Additional information on tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate

tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate (CAS No. 2167838-26-6): A Comprehensive Overview

The compound tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate, identified by the CAS registry number 2167838-26-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and recent advancements in its utilization across different sectors.

Chemical Structure and Properties

The molecular structure of tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate comprises a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-(3-oxocyclobutyl)ethyl group. This arrangement imparts the compound with distinct chemical properties, including high stability and reactivity under specific conditions. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its reactivity and selectivity in various chemical reactions.

Synthesis and Applications

The synthesis of tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate typically involves multi-step organic reactions, often utilizing intermediates such as alcohols and amines. Recent studies have explored innovative synthetic pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have made the compound more accessible for industrial applications.

In terms of applications, tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate has found utility in pharmaceuticals, agrochemicals, and materials science. Its role as an intermediate in drug development has been particularly noteworthy, with researchers investigating its potential as a precursor for bioactive compounds targeting various therapeutic areas.

Recent Research Findings

Recent studies have highlighted the versatility of tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate in catalytic processes. For instance, scientists have demonstrated its effectiveness as a ligand in asymmetric catalysis, enabling the synthesis of enantioselective products with high efficiency. Additionally, research into its thermal stability has revealed its suitability for high-temperature applications in polymer chemistry.

Sustainability and Safety Considerations

In line with growing concerns over environmental sustainability, researchers have evaluated the eco-friendly aspects of tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate. Studies indicate that its production process can be optimized to reduce waste and energy consumption, aligning with green chemistry principles. Furthermore, safety assessments have confirmed that the compound poses minimal hazards under standard handling conditions.

Future Prospects

The future of tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate looks promising as researchers continue to unlock its potential across diverse fields. Ongoing investigations aim to explore its role in advanced materials development and sustainable chemical manufacturing processes. With continuous innovation and collaboration between academia and industry, this compound is expected to play an increasingly vital role in shaping the future of organic chemistry.

In conclusion, tert-butyl N-[1-(3-oxocyclobutyl)ethyl]carbamate (CAS No. 2167838-26-6) stands out as a versatile and valuable molecule with wide-ranging applications. Its unique chemical properties, coupled with ongoing research advancements, ensure that it remains at the forefront of chemical innovation for years to come.